molecular formula C14H16N2O2 B1671714 Etomidate CAS No. 33125-97-2

Etomidate

Cat. No. B1671714
CAS RN: 33125-97-2
M. Wt: 244.29 g/mol
InChI Key: NPUKDXXFDDZOKR-LLVKDONJSA-N
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Description

Etomidate is a short-acting intravenous anesthetic used for the induction of anesthesia and supplementation of subpotent anesthesia during short operative procedures . It is an imidazole compound that appears to depress CNS function via GABA . The duration of action is intermediate between thiopental and methohexital, and recovery from a single dose is rapid with little residual depression .


Synthesis Analysis

Etomidate was initially developed as an antifungal agent in 1964 by Janssen Pharmaceuticals . Over the last decade, several analogs of etomidate have been developed, with the aim of retaining its stable cardiorespiratory profile, whilst eliminating its suppressive effect on the adrenocortical axis .


Molecular Structure Analysis

Etomidate contains a chiral carbon . Critical structural features for anesthetic activity include a single methylene group between the imidazole and phenyl group and the R (+) configuration at the chiral center .


Chemical Reactions Analysis

Etomidate has relatively large volumes of distributions and is rapidly metabolized by hepatic esterases into an inactive carboxylic acid through hydrolyzation .

Scientific Research Applications

Anesthesia Induction

  • Scientific Field : Anesthesiology
  • Application Summary : Etomidate is commonly used for the induction of anesthesia before surgical procedures due to its rapid onset and short duration of action . It provides smooth and predictable sedation, making it an ideal choice for patients with compromised cardiovascular stability or those at risk of hemodynamic instability .
  • Methods of Application : Etomidate is administered intravenously .
  • Results/Outcomes : Etomidate has been found to have a remarkably stable cardiorespiratory profile, producing no cardiovascular or respiratory depression .

Pharmacokinetic and Pharmacodynamic Evaluation

  • Scientific Field : Pharmacology
  • Application Summary : Studies have been conducted to evaluate the pharmacokinetic and pharmacodynamic properties of two etomidate fat emulsions after administration through the intravenous infusion pump in healthy subjects .
  • Methods of Application : A randomized, open-label, 2-period crossover study was performed in 52 healthy subjects. Blood samples and pharmacodynamic index values were collected at the specified time points .
  • Results/Outcomes : Both the pharmacokinetic parameters and pharmacodynamic parameters result of the test and reference formulation were very similar. The 90% confidence intervals (CI) of the geometric least-squares mean (GLSM) ratios of the test to reference formulation were within the accepted bioequivalence range of 80.00–125.00% .

Comparison with Other Sedatives

  • Scientific Field : Pharmacology
  • Application Summary : A literature search was conducted to compare etomidate with other sedatives in their efficacy and side effects .
  • Methods of Application : Comparative studies were conducted to evaluate the efficacy and side effects of etomidate and other sedatives .
  • Results/Outcomes : Etomidate has an equal or higher sedative efficacy and lower risk of adverse cardiopulmonary events than propofol .

Management of Critically Ill Patients

  • Scientific Field : Emergency Medicine
  • Application Summary : Etomidate is used in the management of critically ill patients requiring intubation and mechanical ventilation .
  • Methods of Application : Its rapid onset and minimal effects on respiratory drive make it a suitable choice for Rapid Sequence Intubation (RSI) in emergency situations .
  • Results/Outcomes : The use of etomidate in this context can facilitate the process of intubation and mechanical ventilation .

Ovarian Steroidogenesis

  • Scientific Field : Reproductive Medicine
  • Application Summary : Etomidate has been studied for its effects on ovarian steroidogenesis .
  • Methods of Application : The specific methods of application in this context are not detailed in the available resources .
  • Results/Outcomes : The outcomes of these studies are not specified in the available resources .

Development of Analogs

  • Scientific Field : Pharmacology
  • Application Summary : Over the last decade, several analogs of etomidate have been developed, with the aim of retaining its stable cardiorespiratory profile, whilst eliminating its suppressive effect on the adrenocortical axis .
  • Methods of Application : One of these molecules, ABP-700, was studied in extensive phase I clinical trials .
  • Results/Outcomes : ABP-700 showed a rapid onset and offset of clinical effect. One side effect observed with both etomidate and ABP-700 is the occurrence of involuntary muscle movements .

Patients with Limited Cardiac Reserve

  • Scientific Field : Cardiology
  • Application Summary : Etomidate is often preferred for patients with limited cardiac reserve or impaired hepatic or renal function .
  • Methods of Application : The specific methods of application in this context are not detailed in the available resources .
  • Results/Outcomes : The outcomes of these studies are not specified in the available resources .

Endoscopic, Endovascular, and Imaging Procedures

  • Scientific Field : Medical Imaging
  • Application Summary : Etomidate is used in endoscopic, endovascular, and imaging procedures in frail or pediatric patients .
  • Methods of Application : Its use allows to forego intubation and positive pressure ventilation, hemodynamic alterations and in particular, hypotensive complications in patients at risk .
  • Results/Outcomes : The outcomes of these studies are not specified in the available resources .

Ovarian Steroidogenesis

  • Scientific Field : Reproductive Medicine
  • Application Summary : Etomidate has been studied for its effects on ovarian steroidogenesis .
  • Methods of Application : The specific methods of application in this context are not detailed in the available resources .
  • Results/Outcomes : These findings suggest that etomidate, which has previously been reported to inhibit adrenocortical steroidogenesis, can also interfere with the endocrine function of the ovary .

properties

IUPAC Name

ethyl 3-[(1R)-1-phenylethyl]imidazole-4-carboxylate
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InChI

InChI=1S/C14H16N2O2/c1-3-18-14(17)13-9-15-10-16(13)11(2)12-7-5-4-6-8-12/h4-11H,3H2,1-2H3/t11-/m1/s1
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InChI Key

NPUKDXXFDDZOKR-LLVKDONJSA-N
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Canonical SMILES

CCOC(=O)C1=CN=CN1C(C)C2=CC=CC=C2
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Isomeric SMILES

CCOC(=O)C1=CN=CN1[C@H](C)C2=CC=CC=C2
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Molecular Formula

C14H16N2O2
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DSSTOX Substance ID

DTXSID5023033
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Molecular Weight

244.29 g/mol
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Physical Description

Solid
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Solubility

4.77e-01 g/L
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Mechanism of Action

Etomidate binds at a distinct binding site associated with a Cl- ionopore at the GABAA receptor, increasing the duration of time for which the Cl- ionopore is open. The post-synaptic inhibitory effect of GABA in the thalamus is, therefore, prolonged.
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Product Name

Etomidate

CAS RN

33125-97-2
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Melting Point

142-142.8, 67 °C
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Synthesis routes and methods

Procedure details

A solution of 47.5 parts of (-)-ethyl 1-(1-phenylethyl)-1H-imidazole-5-carboxylate sulfate in 500 parts of water is alkalized with 14 parts of sodium hydroxide solution 50%. The product is extracted twice with 325 parts of dichloromethane. The combined extracts are dried, filtered and evaporated in vacuo. The residue is crystallized from 2,2'-oxybispropane, yielding (-)-ethyl 1-(1-phenylethyl)-1H-imidazole- 5-carboxylate.
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Citations

For This Compound
51,100
Citations
SA Forman, DS Warner - The Journal of the American Society of …, 2011 - pubs.asahq.org
… features of etomidate. Among general anesthesia induction drugs, etomidate is the only … The major molecular targets mediating anesthetic effects of etomidate in the central nervous …
Number of citations: 385 pubs.asahq.org
P Ostwald, AW Doenicke - Current Opinion in Anesthesiology, 1998 - journals.lww.com
… Etomidate is used, however, in anaesthesia practice all … etomidate a desirable drug for the anaesthetist. Our purpose is to review the recent literature about new aspects of etomidate, its …
Number of citations: 36 journals.lww.com
BI Valk, MMRF Struys - Clinical Pharmacokinetics, 2021 - Springer
… Etomidate is a hypnotic agent that is used for the induction of … Etomidate stands out among other anesthetic agents by … However, etomidate suppresses the adrenocortical axis by the …
Number of citations: 42 link.springer.com
AW Doenicke, MF Roizen, J Kugler, H Kroll… - The Journal of the …, 1999 - pubs.asahq.org
Background The authors hypothesized that myoclonus after etomidate is dose-related, could be suppressed when small doses of etomidate were administered before induction, and is …
Number of citations: 324 pubs.asahq.org
RL Wagner, PF White, PB Kan… - … England Journal of …, 1984 - Mass Medical Soc
… receiving etomidate, and we also studied the direct effects of etomidate on enzymes in the rat steroidogenic pathway. One patient who was receiving a 20-hour infusion of etomidate (1.3 …
Number of citations: 656 www.nejm.org
JL Giese, RJ Stockham, TH Stanley… - Anesthesia & …, 1985 - journals.lww.com
… Patients in whom anesthesia was induced with etomidate had a greater … with etomidate. The incidence of postoperative nausea and vomiting was similar after thiopental and etomidate …
Number of citations: 139 journals.lww.com
JM GOODING, G CORSSEN - Anesthesia & Analgesia, 1977 - journals.lww.com
… of a peripheral vein, etomidate was injected through the central … associated with the use of etomidate, including short duration … etomidate as an anesthetic induction agent is warranted. …
Number of citations: 142 journals.lww.com
D Annane - Intensive care medicine, 2005 - Springer
… dose of etomidate in critically ill patients are scarce. … /kg etomidate for intubation increased by 12 times the risk for adrenal insufficiency. Thus in the critically ill a single dose of etomidate …
Number of citations: 204 link.springer.com
C Vanlersberghe, F Camu - Modern Anesthetics, 2008 - Springer
It is today generally accepted that anesthetics act by binding directly to sensitive target proteins. For certain intravenous anesthetics, such as propofol, barbiturates, and etomidate, the …
Number of citations: 47 link.springer.com
JL Giese, TH Stanley - Pharmacotherapy: The Journal of …, 1983 - Wiley Online Library
… Etomidate did not affect hepatorenal and hematologic function after repeated … of etomidate include myoclonia, pain on injection and postoperative nausea and vomiting. Etomidate's …

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